Cas no 120139-68-6 (2H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinoline-9,22-diol,3,4,4a,5,16a,17,18,19-octahydro-12,21,26-trimethoxy-17-methyl-, (4aR,16aS)-(9CI))

• Product Name: 2H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinoline-9,22-diol,3,4,4a,5,16a,17,18,19-octahydro-12,21,26-trimethoxy-17-methyl-, (4aR,16aS)-(9CI)
• CAS No: 120139-68-6
• MF: C₃₆H₃₈N₂O₆
• MW: 594.696730136871
• CID: 198363
• PubChem ID: 149348
• Update Time: 2025-04-19

2H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinoline-9,22-diol,3,4,4a,5,16a,17,18,19-octahydro-12,21,26-trimethoxy-17-methyl-, (4aR,16aS)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinoline-9,22-diol,3,4,4a,5,16a,17,18,19-octahydro-12,21,26-trimethoxy-17-methyl-, (4aR,16aS)-(9CI)
• 2H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinoli...
• 2H,16H-1,24-Etheno-6,10:11,15-dimethenopyrido[2',3':17,18]oxacycloeicosino[2,3,4-ij]isoquinoline-9,22-diol,3,4,4a,5,16a,17,18
• Tilitriandrin
• tilitriandrine
• (1R,14S)-9,20,25-trimethoxy-15-methyl-23-oxa-15,30-diazaheptacyclo[22.6.2.1~3,7~.1~8,12~.1~14,18~.0~22,33~.0~27,31~]pentatriaconta-3(35),4,6,8(34),9,11,18(33),19,21,24,26,31-dodecaene-6,21-diol (non-pre
• 9,20,25-trimethoxy-15-methyl-23-oxa-15,30-diazaheptacyclo[22.6.2.1~3,7~.1~8,12~.1~14,18~.0~22,33~.0~27,31~]pentatriaconta-3(35),4,6,8(34),9,11,18(33),19,21,24,26,31-dodecaene-6,21-diol (non-preferred name)
• 9,20,25-trimethoxy-15-methyl-23-oxa-15,30-diazaheptacyclo[22.6.2.13,7.18,12.114,18.027,31.022,33]pentatriaconta-3(35),4,6,8,10,12(34),18,20,22(33),24,26,31-dodecaene-6,21-diol
• 120139-68-6

• Inchi： 1S/C36H38N2O6/c1-38-12-10-23-18-33(43-4)35(40)36-34(23)28(38)16-21-6-8-30(41-2)26(14-21)25-13-20(5-7-29(25)39)15-27-24-19-32(44-36)31(42-3)17-22(24)9-11-37-27/h5-8,13-14,17-19,27-28,37,39-40H,9-12,15-16H2,1-4H3
• InChI Key： IXKWJOUSNXVCKD-UHFFFAOYSA-N
• SMILES： O1C2C(=CC3CCNC(CC4C=CC(=C(C=4)C4C(=CC=C(C=4)CC4C5C1=C(C(=CC=5CCN4C)OC)O)OC)O)C=3C=2)OC

Computed Properties

• Exact Mass: 594.273
• Monoisotopic Mass: 594.273
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 3
• Complexity: 956
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• Density: 1.238
• Boiling Point: 757.9°Cat760mmHg
• Flash Point: 412.2°C
• Refractive Index: 1.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers